molecular formula C12H16N2O2 B7513025 2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide

2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide

Cat. No. B7513025
M. Wt: 220.27 g/mol
InChI Key: PQBLUMQMBOXUFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. This compound is also known as CR845, and it belongs to the class of kappa opioid receptor agonists.

Mechanism of Action

CR845 acts as a kappa opioid receptor agonist, which means that it binds to and activates the kappa opioid receptor. This receptor is involved in the regulation of pain, mood, and stress responses. Activation of the kappa opioid receptor by CR845 leads to the inhibition of the release of neurotransmitters such as dopamine, which is involved in the perception of pain.
Biochemical and Physiological Effects:
CR845 has been shown to have several biochemical and physiological effects. In addition to its analgesic properties, it has been shown to reduce inflammation, modulate immune responses, and improve cognitive function. It has also been shown to have a low potential for abuse and addiction, making it a promising alternative to traditional opioids.

Advantages and Limitations for Lab Experiments

One of the main advantages of CR845 for lab experiments is its specificity for the kappa opioid receptor. This allows researchers to study the effects of kappa opioid receptor activation without the confounding effects of other opioid receptors. However, one limitation of CR845 is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of CR845. One area of research is the development of new analogs with improved pharmacokinetic properties. Another area of research is the investigation of the effects of CR845 on other physiological systems, such as the cardiovascular and respiratory systems. Additionally, there is a need for further research on the safety and efficacy of CR845 in humans.

Synthesis Methods

The synthesis of CR845 involves several steps, including the preparation of 5-methylpyridine-2-carboxylic acid, which is then converted into 5-methylpyridine-2-carboxamide. The resulting compound is then reacted with cyclopropylmethanol in the presence of a catalyst to obtain the intermediate compound, 2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide. The final product is obtained after purification and isolation steps.

Scientific Research Applications

CR845 has been studied extensively for its potential applications in scientific research. One of the main areas of research is its use as an analgesic. Studies have shown that CR845 can provide pain relief without the adverse side effects associated with traditional opioids. Other areas of research include the treatment of pruritus, depression, and anxiety.

properties

IUPAC Name

2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N2O2/c1-9-2-5-11(13-6-9)14-12(15)8-16-7-10-3-4-10/h2,5-6,10H,3-4,7-8H2,1H3,(H,13,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQBLUMQMBOXUFY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=C1)NC(=O)COCC2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(cyclopropylmethoxy)-N-(5-methylpyridin-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.